Cas no 80445-66-5 (Leukotriene B5)

Leukotriene B5 structure

Product Name:Leukotriene B5

CAS No:80445-66-5

Molecular Formula:C₂₀H₃₀O₄

Molecular Weight:334.4498

CID:722741

PubChem ID:5283125

Leukotriene B5 Properties

Names and Identifiers

- 6,8,10,14,17-Eicosapentaenoicacid, 5,12-dihydroxy-, (5S,6Z,8E,10E,12R,14Z,17Z)-
- LEUKOTRIENE B5
- 5,12-Dihydroxy-6,8,10,14,17-icosapentaenoic acid
- LTB5
- LEUKOTRIENEB5
- Q27160373
- 5S,12S-dihydroxy-6Z,8E,14Z,17Z-eicosapentanenoic acid
- AKOS040755249
- CHEBI:88493
- 5,12-Dihydroxy-6E-LTB5
- DTXSID30868574
- (5S,6Z,8E,10E,12R,14Z)-5,12-dihydroxy-6,8,10,14,17-Eicosapentaenoate
- 80445-66-5
- 5,12-DiHEPE
- 5,12-Dihydroxy-6-trans-leukotriene B(5)
- (5S,6Z,8E,10E,12R,14Z,17Z)-5,12-dihydroxyicosa-6,8,10,14,17-pentaenoic acid
- 88763-92-2
- SCHEMBL10041226
- LMFA03020010
- (5S,6Z,8E,10E,12R,14Z)-5,12-dihydroxy-6,8,10,14,17-Eicosapentaenoic acid
- 6,8,10,14,17-Eicosapentaenoic acid, 5,12-dihydroxy-
- HY-113484
- CS-0062376
- DTXCID201476454
- InChIKey： BISQPGCQOHLHQK-HDNPQISLSA-N
- Inchi： InChI=1S/C20H30O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h3-4,6-11,14-15,18-19,21-22H,2,5,12-13,16-17H2,1H3,(H,23,24)/b4-3-,8-7+,9-6-,14-10+,15-11-/t18-,19-/m1/s1
- SMILES： CCC=CCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O

Computed Properties

Exact Mass: 334.21400
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 13
Monoisotopic Mass: 334.214
Heavy Atom Count: 24
Complexity: 458
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 5
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 77.8A^2

Experimental Properties

LogP: 3.93430
PSA: 77.76000
Refractive Index: 1.54
Boiling Point: 538.7 °C at 760 mmHg
Flash Point: 293.7 °C
Density: 1.054

Leukotriene B5 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
TRC	L330415-0.1mg	Leukotriene B5	80445-66-5		0.1mg	$ 965.00	2022-06-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	L912705-50μg	Leukotriene B5 (LTB5)	80445-66-5	98%	50μg	￥4,649.40
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66456-25ug	Leukotriene B5	80445-66-5	98%	25ug	￥1622.00	2023-09-08

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